4-Cyanophenyl piperidine-1-carboxylate

• IUPAC Name: (4-cyanophenyl) piperidine-1-carboxylate
• InChI: InChI=1S/C13H14N2O2/c14-10-11-4-6-12(7-5-11)17-13(16)15-8-2-1-3-9-15/h4-7H,1-3,8-9H2
• InChI Key: UTYVDAXIPFPNKN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)OC2=CC=C(C=C2)C#N
• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol

Description

“4-Cyanophenyl piperidine-1-carboxylate” is a compound that is related to a class of compounds known as piperidines. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. They are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives. The synthetic strategies used include ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or functionalization of preformed piperidine rings.

Molecular Structure Analysis

The molecular structure of “this compound” is related to the structure of piperidines. Piperidines are six-membered heterocyclic compounds that comprise five methylene groups (-CH2-) and one amine group (-NH-).

Chemical Reactions Analysis

Piperidines are involved in a variety of chemical reactions. These include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions.

Scientific Research Applications

Antibacterial Research

4-Cyanophenyl piperidine-1-carboxylate and its derivatives have been studied for their antibacterial properties. For instance, 3-[4-(4-methoxyphenyl)piperazin-1-yl]piperidin-4-yl biphenyl-4-carboxylate, a related compound, has shown the ability to selectively kill bacterial persisters that tolerate antibiotic treatment without affecting normal antibiotic-sensitive cells. This finding is significant in understanding and potentially treating antibiotic resistance (Kim et al., 2011).

Neuroinflammation and Imaging Studies

Compounds like [11C]CPPC, which includes the this compound structure, have been developed for PET imaging of microglia in the brain. This is particularly useful for studying neuroinflammation and its role in neuropsychiatric disorders such as Alzheimer’s and Parkinson’s disease (Horti et al., 2019).

Cancer Research

The crystal structure of LSD1 in complex with a similar compound, 4-[5-(piperidin-4-ylmethoxy)-2-(p-tolyl)pyridin-3-yl]benzonitrile, has been studied for its implications in cancer treatment. LSD1 is known to regulate the maintenance of cancer stem cell properties, and understanding its interaction with inhibitors is crucial for developing new cancer therapies (Niwa et al., 2018).

Liquid Crystal Research

The orientational order of liquid-crystalline 4-alkyl-N-(4-cyanophenyl)piperidines has been studied using NMR spectroscopies. This research is relevant in the field of material science, particularly in the development and understanding of liquid crystal technologies (Sheikh-Ali et al., 1994).

Mechanism of Action

The mechanism of action of piperidine derivatives in biological systems is complex and depends on the specific derivative and the biological context. Some piperidine derivatives have been found to have anticancer potential, acting through various signaling pathways essential for the establishment of cancers.

Safety and Hazards

Piperidine and its derivatives can be hazardous. They can cause skin and eye irritation, and they can be harmful if swallowed or inhaled. They are also considered hazardous by the 2012 OSHA Hazard Communication Standard.

Future Directions

Piperidines are of significant interest in the pharmaceutical industry, and research into their synthesis and applications is ongoing. Future directions may include the development of new synthetic methods, the discovery of new biological activities, and the design of new drugs based on piperidine derivatives.